Cas no 530-53-0 (Deoxyvasicinone)

Deoxyvasicinone structure

Product Name:Deoxyvasicinone

CAS No:530-53-0

MF:C₁₁H₁₀N₂O

MW:186.20990228653

MDL:MFCD00247051

CID:374030

PubChem ID:68261

Update Time:2025-04-19

Deoxyvasicinone Chemical and Physical Properties

Names and Identifiers

- Pyrrolo[2,1-b]quinazolin-9(1H)-one,2,3-dihydro-
- Deoxyvasicinone
- 2,3-Trimethylene-4-quinazolone
- 3H-Quinazolin-4-one,2,3-trimethyleno
- Deoxypeganine
- desoxyvascinone
- [ "" ]
- CHEMBL456881
- A870835
- NSC-159478
- MLS000088451
- SCHEMBL864139
- Pyrrolo(2,1-b)quinazolin-9(1H)-one, 2,3-dihydro-
- SR-01000434191-1
- 1H,2H,3H,9H-pyrrolo[2,1-b]quinazolin-9-one
- SMR000024071
- VARHXCYGZKSOOO-UHFFFAOYSA-N
- VS-08779
- 3H-Quinazolin-4-one, 2,3-trimethyleno
- 2,3-Dihydro-1H-pyrrolo[2,1-b]quinazolin-9-one
- CHEBI:4435
- 9-Oxodeoxypeganine; Deoxyvasicinone; NSC 159478
- 1,2,3,10-tetrahydro-pyrrolo[2,1-b]quinazolin-9-one
- InChI=1/C11H10N2O/c14-11-8-4-1-2-5-9(8)12-10-6-3-7-13(10)11/h1-2,4-5H,3,6-7H
- MFCD00247051
- DTXSID90201049
- AKOS002210198
- HMS2507B03
- SR-01000434191
- Q27106382
- 2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one
- BDBM50244216
- B2703-143596
- Pyrrolo[2,1-b]quinazolin-9(1H)-one, 2,3-dihydro-
- CS-0024129
- EN300-205076
- Z275210418
- Pegenone
- NSC159478
- cid_68261
- 530-53-0
- NSC 159478
- Desoxyvasicinon
- HY-N3735
- STL373117
- DA-69648
- BBL028460
- MDL： MFCD00247051
- Inchi： 1S/C11H10N2O/c14-11-8-4-1-2-5-9(8)12-10-6-3-7-13(10)11/h1-2,4-5H,3,6-7H2
- InChI Key： VARHXCYGZKSOOO-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2N=C2CCCN21

Computed Properties

Exact Mass: 186.07900
Monoisotopic Mass: 186.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 32.7Å²

Experimental Properties

Color/Form: Powder
PSA: 34.89000
LogP: 1.34270

Deoxyvasicinone Security Information

Storage Condition：Store at room temperature, 2-8 ℃ is better

Deoxyvasicinone Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Deoxyvasicinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1570-1 mg	Deoxyvasicinone	530-53-0		1mg	￥1633.00	2022-04-26
TRC	D271770-100mg	Deoxyvasicinone	530-53-0		100mg	$ 610.00	2022-06-05
TRC	D271770-250mg	Deoxyvasicinone	530-53-0		250mg	$ 1265.00	2022-06-05
TRC	D271770-500mg	Deoxyvasicinone	530-53-0		500mg	$ 2020.00	2022-06-05
Ambeed	A702253-5mg	Deoxyvasicinone	530-53-0	98+%	5mg	$178.0	2023-05-20
Enamine	EN300-205076-0.05g	1H,2H,3H,9H-pyrrolo[2,1-b]quinazolin-9-one	530-53-0	95%	0.05g	$88.0	2023-09-16
Enamine	EN300-205076-0.1g	1H,2H,3H,9H-pyrrolo[2,1-b]quinazolin-9-one	530-53-0	95%	0.1g	$132.0	2023-09-16
Enamine	EN300-205076-0.25g	1H,2H,3H,9H-pyrrolo[2,1-b]quinazolin-9-one	530-53-0	95%	0.25g	$188.0	2023-09-16
Enamine	EN300-205076-0.5g	1H,2H,3H,9H-pyrrolo[2,1-b]quinazolin-9-one	530-53-0	95%	0.5g	$296.0	2023-09-16
Enamine	EN300-205076-1.0g	1H,2H,3H,9H-pyrrolo[2,1-b]quinazolin-9-one	530-53-0	95%	1.0g	$380.0	2023-07-10

Deoxyvasicinone Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:530-53-0)Deoxyvasicinone

Order Number:A870835

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:25

Price ($):3379.0

Email:sales@amadischem.com

Product Official Link

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